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Compound of Interest

Compound Name: Isosalvianolic Acid C

Cat. No.: B15613802

Get Quote

For Immediate Reference: Key Safety and Handling Information for Isosalvianolic Acid C

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Isosalvianolic Acid C. Adherence

to these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment. Isosalvianolic Acid C is classified as an acute oral toxicant (Category 4), a skin

irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory irritation

(Category 3)[1]. The chemical, physical, and toxicological properties have not been completely

investigated[1].

Personal Protective Equipment (PPE) Requirements
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure. The following table summarizes the required PPE for handling

Isosalvianolic Acid C.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

airborne dust particles that can

cause serious eye irritation[1]

[2].

Hand Protection

Nitrile, neoprene, or butyl

rubber gloves. For incidental

contact with dilute solutions,

double-gloving with nitrile

gloves is recommended.

Prevents skin contact, which

can cause irritation[1][2].

Phenolic compounds can be

absorbed through the skin[3].

Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes.

For tasks with a higher risk of

splashes, a butyl rubber or

neoprene apron is

recommended.

Minimizes skin exposure and

contamination of personal

clothing[2][4].

Respiratory Protection

A NIOSH-approved respirator

is necessary when handling

the powder outside of a fume

hood or when aerosol

formation is possible.

Prevents inhalation of dust,

which may cause respiratory

tract irritation[1][5].

Engineering Controls and Work Practices
Engineering controls are designed to remove the hazard at the source.
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Control Specification Rationale

Ventilation

All handling of Isosalvianolic

Acid C, especially of the solid

form and when preparing

solutions, must be conducted

in a certified chemical fume

hood.

A fume hood contains airborne

particles and vapors,

preventing inhalation

exposure[2][3][4].

Safety Stations

An accessible safety shower

and eyewash station must be

located in the immediate work

area.

Provides immediate

decontamination in case of

accidental exposure[1][3].

Work Practices

Avoid creating dust and

aerosols. Do not eat, drink, or

smoke in the laboratory. Wash

hands thoroughly after

handling.

Minimizes the risk of ingestion

and inadvertent exposure[1].

Procedural Guidance: From Receipt to Disposal
Following a structured workflow is crucial for safety and experimental integrity.

Receiving and Storage
Upon receiving Isosalvianolic Acid C, immediately transfer it to a designated storage area.

Aspect Procedure

Storage Conditions

Store in a tightly sealed container in a cool, dry,

and well-ventilated area away from direct

sunlight and sources of ignition. Recommended

storage temperature is 4°C[1].

Labeling

Ensure the container is clearly labeled with the

chemical name, hazard pictograms, and date of

receipt.
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The following diagram illustrates the receiving and storage workflow.
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Receive Shipment

Inspect Container for Damage

Verify Label

Log into Inventory

Transfer to Designated Storage

Store at 4°C in a Tightly Sealed Container
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Spill Occurs

Is the spill large or unmanageable?

Evacuate Lab & Call EHS

Yes

Don Appropriate PPE

No

Contain and Absorb Spill

Collect Waste

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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